Cas no 146672-02-8 (Benzoic-carboxy-13C acid, 4-hydroxy- (9CI))

• Product Name: Benzoic-carboxy-13C acid, 4-hydroxy- (9CI)
• CAS No: 146672-02-8
• MF: C₇H₆O₃
• MW: 139.113397121429
• CID: 137995
• PubChem ID: 16213281
• Update Time: 2025-04-19

Benzoic-carboxy-13C acid, 4-hydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzoic-carboxy-13C acid, 4-hydroxy- (9CI)
• 4-hydroxybenzoic acid
• 4-HYDROXYBENZOIC ACID, [CARBOXYL-13C]
• 4-Hydroxybenzoic acid-α-13C
• 4-HYDROXYBENZOIC ACID-ALPHA-13C
• 4-hydroxybenzoic-carboxy-13C acid
• 4-Hydroxybenzoic acid-13c
• CS-0541854
• 4-Hydroxybenzoic acid-alpha-13C, 99 atom % 13C
• 4-Hydroxy-Benzoic-carboxy-13C acid
• 4-Hydroxy(carboxy-~13~C)benzoic acid
• 146672-02-8
• HY-Y0264S2
• AKOS015910672
• Benzoic-carboxy-13c acid,4-hydroxy-(9ci)
• DTXSID40583842
• 4-HYDROXYBENZOIC-CARBOXY-13C ACID, 99 AT OM % 13C

• Inchi： 1S/C7H6O3/c8-6-3-1-5(2-4-6)7(9)10/h1-4,8H,(H,9,10)/i7+1
• InChI Key： FJKROLUGYXJWQN-CDYZYAPPSA-N
• SMILES： OC1C=CC([13C](=O)O)=CC=1

Computed Properties

• Exact Mass: 139.035048885g/mol
• Monoisotopic Mass: 139.035048885g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Melting Point: 214-215 °C(lit.)

Benzoic-carboxy-13C acid, 4-hydroxy- (9CI) Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives